Cas no 1247348-76-0 (5-Bromo-2-chloro-6-methoxybenzo[d]thiazole)

• Product Name: 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole
• CAS No: 1247348-76-0
• MF: C₈H₅BrClNOS
• MW: 278.55339884758
• CID: 4726874
• Update Time: 2025-06-14

5-Bromo-2-chloro-6-methoxybenzo[d]thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-6-methoxybenzo[d]thiazole
• 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole

• Inchi： 1S/C8H5BrClNOS/c1-12-6-3-7-5(2-4(6)9)11-8(10)13-7/h2-3H,1H3
• InChI Key： CXHLGMOPZWCFJD-UHFFFAOYSA-N
• SMILES： BrC1=CC2=C(C=C1OC)SC(=N2)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 197
• Topological Polar Surface Area: 50.4

Additional information on 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole

Recent Advances in the Study of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole (CAS: 1247348-76-0)

The compound 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole (CAS: 1247348-76-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic compound, characterized by its unique structural features, has been the subject of several studies aimed at exploring its biological activities and synthetic utility. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

Recent studies have highlighted the versatility of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole as a key intermediate in the synthesis of more complex molecules. Its bromo and chloro substituents make it a valuable building block for cross-coupling reactions, enabling the construction of diverse libraries of bioactive compounds. Researchers have successfully employed this compound in palladium-catalyzed Suzuki-Miyaura and Buchwald-Hartwig reactions, demonstrating its utility in the development of novel kinase inhibitors and other pharmacologically active agents.

In addition to its synthetic applications, 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole has shown promising biological activity in preliminary screenings. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent inhibitory effects against certain cancer-associated kinases, with IC50 values in the low micromolar range. These findings suggest that further optimization of this scaffold could lead to the development of new anticancer therapeutics.

The compound's mechanism of action appears to involve selective binding to the ATP-binding site of target kinases, as revealed by molecular docking studies. Structural modifications of the benzo[d]thiazole core have been shown to significantly influence both potency and selectivity, providing valuable insights for structure-activity relationship (SAR) studies. Researchers are particularly interested in exploring the effects of varying the methoxy group at position 6, as this modification has been linked to improved pharmacokinetic properties.

Beyond oncology applications, recent investigations have explored the potential of 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole derivatives in treating neurodegenerative diseases. In vitro studies have demonstrated that certain analogs can modulate tau protein aggregation, a key pathological feature of Alzheimer's disease. While these results are preliminary, they open new avenues for the development of small-molecule therapeutics targeting protein misfolding disorders.

From a chemical perspective, ongoing research is focused on developing more efficient synthetic routes to 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole and its derivatives. Recent advances in continuous flow chemistry have enabled the scalable production of this compound with improved yields and reduced environmental impact. These technological improvements are expected to facilitate further biological evaluation and accelerate the drug discovery process.

In conclusion, 5-Bromo-2-chloro-6-methoxybenzo[d]thiazole (CAS: 1247348-76-0) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. The compound's unique structural features and demonstrated biological activities make it a valuable tool for both synthetic chemistry and drug discovery efforts. Future research directions will likely focus on expanding its applications through targeted structural modifications and comprehensive biological evaluations. As the field progresses, this compound may serve as the foundation for novel therapeutic agents addressing unmet medical needs in oncology and neurodegeneration.